Cas no 825666-39-5 (N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide)

• Product Name: N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide
• CAS No: 825666-39-5
• MF: C₁₃H₁₀BrClN₂O
• MW: 325.588301181793
• CID: 5779006
• PubChem ID: 3480663
• Update Time: 2025-06-07

N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide
• AB00736082-01
• AKOS000180990
• 825666-39-5
• Z30826574
• EN300-14401298
• 3-Pyridinecarboxamide, N-(4-bromo-3-methylphenyl)-6-chloro-

• Inchi： 1S/C13H10BrClN2O/c1-8-6-10(3-4-11(8)14)17-13(18)9-2-5-12(15)16-7-9/h2-7H,1H3,(H,17,18)
• InChI Key： JORIZXDWIQFWFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)NC(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 323.96650g/mol
• Monoisotopic Mass: 323.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.581±0.06 g/cm3(Predicted)
• Boiling Point: 365.3±42.0 °C(Predicted)
• pka: 10.74±0.70(Predicted)

Additional information on N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide

Research Briefing on N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide (CAS: 825666-39-5)

N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide (CAS: 825666-39-5) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, making it a promising candidate for further research.

The synthesis of N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide involves a multi-step process, with key intermediates being optimized for yield and purity. Recent advancements in synthetic methodologies have improved the scalability of this compound, facilitating its use in high-throughput screening and preclinical studies. The compound's structural motif, featuring a pyridine core and a brominated phenyl ring, suggests potential interactions with biological targets such as kinases and other enzymes.

In vitro studies have demonstrated that N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide exhibits moderate to high affinity for specific protein targets. Preliminary data indicate its potential as an inhibitor of certain kinase pathways, which are often implicated in cancer and inflammatory diseases. However, further validation is required to confirm its selectivity and efficacy in more complex biological systems.

Recent publications have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies highlight the need for structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational modeling and molecular docking simulations have been employed to predict binding modes and optimize the compound's interaction with its targets.

Despite its promise, challenges remain in the development of N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide as a therapeutic agent. Issues such as solubility, stability, and toxicity must be addressed through rigorous preclinical testing. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, N-(4-bromo-3-methylphenyl)-6-chloropyridine-3-carboxamide represents a valuable tool for chemical biology research and a potential lead compound for drug discovery. Ongoing studies aim to elucidate its full therapeutic potential and address current limitations. This brief underscores the importance of continued investment in research and development to unlock the compound's clinical applications.